Cas no 2404-89-9 (2,3'-Bithiophene)

2,3'-Bithiophene is a bithiophene derivative consisting of two thiophene rings linked at the 2- and 3'-positions. This heterocyclic compound is of interest in organic electronics and materials science due to its conjugated structure, which facilitates charge transport and optical properties. It serves as a valuable building block for synthesizing conjugated polymers, oligomers, and small molecules used in organic semiconductors, photovoltaic devices, and sensors. The compound's rigid, planar geometry enhances π-electron delocalization, contributing to improved electronic performance in thin-film applications. Its well-defined structure also makes it a useful intermediate in the development of tailored organic materials with controlled optoelectronic characteristics.
2,3'-Bithiophene structure
2,3'-Bithiophene structure
Product Name:2,3'-Bithiophene
CAS No:2404-89-9
MF:C8H6S2
MW:166.263239383698
CID:275746
PubChem ID:24880896
Update Time:2025-06-30

2,3'-Bithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3'-Bithiophene
    • 2 3'-BITHIOPHENE 96
    • 2-thiophen-3-ylthiophene
    • [2,3']bithiophenyl
    • 2,3-bisthiophene
    • 2,3'-Bithienyl
    • 2,3'-Dithienyl
    • CS-0450040
    • ILQGHVXNYGLZSR-UHFFFAOYSA-N
    • 2,3'-Bithiophene, 96%
    • 2 3-BITHIOPHENE96
    • MFCD04039963
    • SCHEMBL769338
    • 2,3`-Bithiophene
    • AKOS015898574
    • DTXSID50178788
    • 2404-89-9
    • 2 3'-BITHIOPHENE 96
    • DTXCID10101279
    • DB-216626
    • HS-4289
    • MDL: MFCD04039963
    • Inchi: 1S/C8H6S2/c1-2-8(10-4-1)7-3-5-9-6-7/h1-6H
    • InChI Key: ILQGHVXNYGLZSR-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CSC=C1

Computed Properties

  • Exact Mass: 165.99100
  • Monoisotopic Mass: 165.99109254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 60-64 °C (lit.)
  • PSA: 56.48000
  • LogP: 3.47660
  • Solubility: Not determined

2,3'-Bithiophene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

2,3'-Bithiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3'-Bithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2404-89-9 95%
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Chemenu
CM199277-5g
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥762.77 2022-02-24

2,3'-Bithiophene Related Literature

Additional information on 2,3'-Bithiophene

2,3'-Bithiophene: A Comprehensive Overview

The compound with CAS No 2404-89-9, commonly known as 2,3'-Bithiophene, is a fascinating molecule that has garnered significant attention in the fields of organic electronics, materials science, and chemical research. This compound belongs to the class of bithiophenes, which are derivatives of thiophene—a five-membered heterocyclic compound containing sulfur. The 2,3'-Bithiophene structure consists of two thiophene rings connected by a single bond at the 2 and 3' positions, creating a conjugated system that imparts unique electronic properties.

2,3'-Bithiophene has been extensively studied for its potential applications in organic semiconductors and optoelectronic devices. Its conjugated π-system allows for efficient charge transport and absorption of light in the visible spectrum, making it a promising candidate for use in solar cells, light-emitting diodes (LEDs), and sensors. Recent advancements in synthetic methods have enabled the production of high-purity 2,3'-Bithiophene, further enhancing its suitability for these applications.

One of the most notable recent studies on 2,3'-Bithiophene involves its integration into organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating 2,3'-Bithiophene into donor-acceptor blends can significantly improve the power conversion efficiency (PCE) of OPVs. The molecule's ability to absorb a broad range of wavelengths and its favorable energy levels make it an excellent candidate for tandem solar cells, where multiple layers with complementary absorption spectra are stacked to maximize light harvesting.

In addition to its electronic properties, 2,3'-Bithiophene has also been explored for its potential in sensing applications. Its sensitivity to environmental changes, such as temperature and humidity, has led to its use in developing robust sensors for various industrial and environmental monitoring systems. Recent research has focused on enhancing the sensitivity and selectivity of 2,3'-Bithiophene-based sensors through functionalization with metal nanoparticles or other additives.

The synthesis of 2,3'-Bithiophene typically involves a two-step process: the preparation of thiophene derivatives followed by coupling reactions to form the bithiophene structure. Advances in catalytic methods have made this process more efficient and scalable, enabling large-scale production for industrial applications. The molecule's stability under ambient conditions further enhances its practicality for real-world applications.

Looking ahead, the development of novel materials based on 2,3'-Bithiophene is expected to drive innovation in flexible electronics and wearable devices. Its compatibility with solution-processing techniques makes it an attractive option for roll-to-roll manufacturing of thin-film transistors (TFTs) and other flexible electronic components. Researchers are also exploring the use of 2,3'-Bithiophene in bioelectronics, where its biocompatibility and electronic properties could enable new generations of implantable devices.

In conclusion, 2,3'-Bithiophene (CAS No 2404-89-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties and compatibility with modern manufacturing techniques make it a valuable material for advancing organic electronics and optoelectronic devices. As research continues to uncover new potential uses for this compound, we can expect to see even more innovative applications emerge in the coming years.

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